
Application Notes and Protocols: 2-Hydroxy-5-
methylbenzophenone in Cosmetic Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxy-5-methylbenzophenone (CAS 1470-57-1), a substituted benzophenone, is a

synthetic ultraviolet (UV) absorber used in cosmetic formulations to protect the skin and the

product itself from the damaging effects of UV radiation. Its primary function is to absorb UV

light, particularly in the UVA and UVB regions, thereby preventing sunburn, premature skin

aging, and reducing the risk of skin cancer. This document provides detailed application notes,

experimental protocols, and formulation guidelines for the use of 2-Hydroxy-5-
methylbenzophenone in cosmetic products.

Mechanism of Action as a UV Absorber
2-Hydroxy-5-methylbenzophenone functions by absorbing high-energy UV photons and

converting them into lower-energy, less harmful thermal energy. This process involves the

excitation of electrons within the molecule to a higher energy state upon UV absorption. The

molecule then rapidly returns to its ground state through non-radiative decay pathways,

primarily via an excited-state intramolecular proton transfer (ESIPT) mechanism. This process

is highly efficient and photochemically stable, allowing the molecule to dissipate UV energy

repeatedly without significant degradation.
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Caption: Mechanism of UV energy absorption and dissipation by 2-Hydroxy-5-
methylbenzophenone.

Quantitative Data
Physicochemical Properties

Property Value Reference

CAS Number 1470-57-1 [1]

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.24 g/mol [1]

Melting Point 83-85 °C

Appearance
Light orange to yellow to green

powder/crystal
[2]

Solubility
Soluble in organic solvents,

insoluble in water.
[3]

UV Absorption Characteristics
The UV-Visible spectrum of 2-Hydroxy-5-methylbenzophenone exhibits characteristic

absorption bands in the UVA and UVB regions.
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Wavelength (nm)
Molar Absorptivity
(ε)

Solvent Reference

~287 - - [4]

~385 - - [4]

Note: Specific molar absorptivity values were not available in the searched literature. The

provided wavelengths indicate regions of significant absorption.

Experimental Protocols
Protocol for In Vitro Sun Protection Factor (SPF)
Determination
This protocol outlines a general method for the in vitro determination of the SPF of a cosmetic

formulation containing 2-Hydroxy-5-methylbenzophenone.

Objective: To determine the effectiveness of a sunscreen formulation in absorbing erythemally

effective UV radiation.

Materials:

Sunscreen formulation containing 2-Hydroxy-5-methylbenzophenone

Polymethyl methacrylate (PMMA) plates

Spectrophotometer with an integrating sphere

Solar simulator (UV source)

Glycerol or other suitable spreading agent

Positive and negative control formulations

Procedure:
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Substrate Preparation: Roughen the surface of the PMMA plates to ensure even spreading

of the sunscreen film.

Sample Application: Apply a precise amount of the sunscreen formulation (typically 2.0

mg/cm²) evenly onto the roughened surface of the PMMA plate.

Film Spreading: Spread the formulation uniformly across the plate using a gloved finger or a

mechanical spreader.

Drying/Setting: Allow the film to dry and form a stable layer for a specified time (e.g., 15-30

minutes) in the dark.

Spectrophotometric Measurement:

Measure the transmittance of the uncoated PMMA plate (blank).

Measure the transmittance of the sunscreen-coated plate at multiple points across the UV

spectrum (290-400 nm).

SPF Calculation: The in vitro SPF is calculated using the following equation:

SPFin vitro = ∫ E(λ)I(λ)dλ / ∫ E(λ)I(λ)T(λ)dλ

Where:

E(λ) is the erythemal action spectrum

I(λ) is the spectral irradiance of the UV source

T(λ) is the spectral transmittance of the sunscreen sample
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Caption: Workflow for in vitro SPF determination of a sunscreen formulation.

Protocol for Photostability Testing
This protocol provides a general method for assessing the photostability of a cosmetic

formulation containing 2-Hydroxy-5-methylbenzophenone.
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Objective: To evaluate the ability of the sunscreen formulation to maintain its protective

properties after exposure to UV radiation.

Materials:

Sunscreen formulation containing 2-Hydroxy-5-methylbenzophenone

PMMA plates

Solar simulator with a controlled dose output

Spectrophotometer with an integrating sphere

Procedure:

Sample Preparation: Prepare two identical sunscreen-coated PMMA plates as described in

the in vitro SPF protocol.

Initial Measurement: Measure the initial UV transmittance of one of the plates before UV

exposure.

UV Exposure: Expose the second plate to a controlled dose of UV radiation from the solar

simulator. The dose should be a fraction of the dose required to achieve the labeled SPF.

Post-Exposure Measurement: After UV exposure, measure the UV transmittance of the

irradiated plate.

Data Analysis: Compare the pre- and post-exposure transmittance spectra. A significant

increase in transmittance after irradiation indicates photodegradation of the UV absorber.

The photostability can be quantified by calculating the change in the area under the

absorbance curve.
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Caption: Workflow for the photostability testing of a sunscreen formulation.

Formulation Guidelines
Incorporation into Cosmetic Bases
2-Hydroxy-5-methylbenzophenone is an oil-soluble ingredient. Therefore, it should be

incorporated into the oil phase of an emulsion (e.g., creams, lotions).

Oil-in-Water (O/W) Emulsions: Dissolve 2-Hydroxy-5-methylbenzophenone in the oil

phase along with other oil-soluble ingredients before emulsification. Heat the oil phase to

ensure complete dissolution (typically around its melting point of 83-85°C).
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Water-in-Oil (W/O) Emulsions: Similar to O/W emulsions, incorporate it into the continuous

oil phase.

Anhydrous Formulations (e.g., sticks, balms): Melt the solid components of the formulation

and dissolve 2-Hydroxy-5-methylbenzophenone in the molten lipid phase.

Recommended Use Levels
The concentration of 2-Hydroxy-5-methylbenzophenone in a cosmetic formulation will

depend on the desired level of UV protection and the presence of other UV filters. While

specific regulatory limits for 2-Hydroxy-5-methylbenzophenone were not found in the

provided search results, related benzophenones are approved for use in cosmetics at varying

concentrations. For example, Benzophenone-5 is regulated as a UV filter at a maximum

concentration of 5% (as acid) in some regions.[5] As a starting point for formulation

development, concentrations in the range of 1-5% can be considered, followed by efficacy

testing to determine the final concentration.

Combination with Other UV Filters
To achieve broad-spectrum UV protection (UVA and UVB), 2-Hydroxy-5-
methylbenzophenone is often used in combination with other organic and inorganic UV filters.

This can create a synergistic effect, providing a higher SPF and better UVA protection than a

single filter used alone. When formulating with multiple UV filters, it is essential to ensure their

compatibility and photostability in the final product.

Safety and Regulatory Information
Hazard Classification: 2-Hydroxy-5-methylbenzophenone is classified as causing skin

irritation, serious eye irritation, and may cause respiratory irritation.[1]

Safety Assessments: The Expert Panel for Cosmetic Ingredient Safety has reviewed the

safety of benzophenones and concluded that several are safe for topical application in

cosmetics within specified use concentrations.[3] It is important to consult the latest safety

assessments and local regulations for the most current information.

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for comprehensive safety and
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regulatory review. All formulations should undergo rigorous stability, efficacy, and safety testing

before being marketed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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